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Compound of Interest

Compound Name: Wilfordine

Cat. No.: B15595722 Get Quote

An In-depth Technical Guide on the Chemical Structure and Properties of Wilfordine

Introduction
Wilfordine is a complex sesquiterpenoid alkaloid isolated from the roots of Tripterygium

wilfordii Hook. f., commonly known as the Thunder God Vine.[1][2] This plant has a history of

use in traditional Chinese medicine for its anti-inflammatory and immunosuppressive

properties.[2] Wilfordine has attracted significant scientific interest due to its potent biological

activities, including anti-inflammatory, immunosuppressive, and anti-cancer effects.[1][2] This

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and pharmacological activities, supplemented with detailed experimental protocols

and visualizations of its molecular mechanisms.

Chemical Structure and Identification
Wilfordine is classified as a sesquiterpenoid alkaloid and possesses an intricate polycyclic

structure.[1][3] Its chemical identity is defined by the following identifiers.

Table 1: Chemical Identification of Wilfordine
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Identifier Value

IUPAC Name

[(1S,3R,15S,18S,19R,20R,21R,22S,23R,24
R,25R,26S)-20,22,23,25-tetraacetyloxy-21-
(acetyloxymethyl)-26-hydroxy-3,15,26-
trimethyl-6,16-dioxo-2,5,17-trioxa-11-
azapentacyclo[16.7.1.0¹,²¹.0³,²⁴.0⁷,¹²]hexac
osa-7(12),8,10-trien-19-yl] benzoate[1]

Molecular Formula C₄₃H₄₉NO₁₉[1][3][4][5]

Molecular Weight 883.85 g/mol [1][3][5]

| CAS Number | 37239-51-3[1][2][3][4][5] |

Physicochemical Properties
The physicochemical properties of Wilfordine are crucial for its handling, formulation, and the

interpretation of its biological activity.

Table 2: Physicochemical Properties of Wilfordine

Property Value

Appearance
White to off-white or light brown
powder/solid[1][2]

Melting Point 175 - 176 °C[1][2]

Solubility
Soluble in chloroform, dichloromethane, ethyl

acetate, DMSO, and acetone[1][2][6]

| Purity | ≥ 98%[2][5] |

Biological Activities and Mechanism of Action
Wilfordine exhibits a range of potent pharmacological activities, primarily attributed to its

modulation of key cellular signaling pathways.
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Anti-inflammatory and Immunosuppressive Effects
Wilfordine demonstrates significant anti-inflammatory and immunosuppressive properties.[2]

[7] It can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[2]

Its mechanism of action involves the inhibition of several key signaling pathways:

NF-κB Pathway: Wilfordine inhibits the NF-κB pathway, which is a critical regulator of the

immune response. By suppressing NF-κB activity, it reduces the expression of various

inflammatory cytokines and adhesion molecules.[2]

MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, involved in cellular

responses to stress and inflammation, is another target of Wilfordine. Its modulation of this

pathway contributes to its anti-inflammatory and immunosuppressive effects.[2][8]

Wnt11/β-catenin Pathway: Wilfordine has been shown to directly target and inhibit the

Wnt11/β-catenin signaling pathway, which is often dysregulated in autoimmune diseases like

rheumatoid arthritis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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